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An In-depth Technical Guide to the Enthalpy and Entropy Changes in the Zinc-Sulfuric Acid

Reaction

Abstract
The reaction between zinc metal and sulfuric acid is a classic example of a single displacement

reaction that is both exothermic and spontaneous. This technical guide provides a

comprehensive analysis of the thermodynamic principles governing this reaction, specifically

focusing on the changes in enthalpy (ΔH) and entropy (ΔS). It is intended for researchers,

scientists, and drug development professionals who require a detailed understanding of

reaction thermodynamics. This document outlines the theoretical calculations based on

standard thermodynamic data, presents detailed experimental protocols for the determination

of these values, and visualizes the underlying processes and workflows. All quantitative data

are summarized in structured tables for clarity and ease of comparison.

Introduction
The reaction of solid zinc with aqueous sulfuric acid proceeds as follows:

Zn(s) + H₂SO₄(aq) → ZnSO₄(aq) + H₂(g)

This reaction is characterized by the dissolution of the zinc metal and the evolution of hydrogen

gas[1][2]. From a thermodynamic perspective, the feasibility and energy profile of this reaction

are dictated by the changes in enthalpy, entropy, and Gibbs free energy. The reaction is known
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to be exothermic, releasing heat into the surroundings[3]. Understanding these thermodynamic

quantities is crucial for process control, safety, and application in various scientific fields.

Theoretical Thermodynamic Analysis
The standard enthalpy and entropy changes for the reaction can be calculated using the

standard enthalpies of formation (ΔH°f) and standard molar entropies (S°) of the reactants and

products. The standard state conditions are defined as 298.15 K (25 °C) and 1 bar pressure.

Standard Enthalpy Change (ΔH°_rxn)
The standard enthalpy change of the reaction is calculated using Hess's Law, which states that

the overall enthalpy change for a reaction is the sum of the standard enthalpies of formation of

the products minus the sum of the standard enthalpies of formation of the reactants.

ΔH°_rxn = ΣΔH°f(products) - ΣΔH°f(reactants)

The specific equation for the zinc-sulfuric acid reaction is:

ΔH°_rxn = [ΔH°f(ZnSO₄(aq)) + ΔH°f(H₂(g))] - [ΔH°f(Zn(s)) + ΔH°f(H₂SO₄(aq))]

By definition, the standard enthalpy of formation of any element in its most stable form is

zero[4][5][6][7]. Therefore, ΔH°f(Zn(s)) = 0 kJ/mol and ΔH°f(H₂(g)) = 0 kJ/mol.

Standard Entropy Change (ΔS°_rxn)
The standard entropy change of the reaction is calculated by subtracting the sum of the

standard molar entropies of the reactants from the sum of the standard molar entropies of the

products[8].

ΔS°_rxn = ΣS°(products) - ΣS°(reactants)

The specific equation for this reaction is:

ΔS°_rxn = [S°(ZnSO₄(aq)) + S°(H₂(g))] - [S°(Zn(s)) + S°(H₂SO₄(aq))]

Standard Gibbs Free Energy Change (ΔG°_rxn)
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The spontaneity of the reaction under standard conditions is determined by the change in

Gibbs free energy (ΔG°_rxn). A negative value indicates a spontaneous process. It is

calculated using the Gibbs-Helmholtz equation:

ΔG°_rxn = ΔH°_rxn - TΔS°_rxn

Where T is the temperature in Kelvin (298.15 K).

Quantitative Thermodynamic Data
The following tables summarize the standard thermodynamic values used for the calculations

and the resulting thermodynamic profile of the reaction.

Table 1: Standard Thermodynamic Values for Reactants and Products at 298.15 K

Substance Formula State ΔH°f (kJ/mol) S° (J/mol·K)

Zinc Zn solid 0[4] 41.6[9]

Sulfuric Acid H₂SO₄ aqueous -909.3 20.1

Zinc Sulfate ZnSO₄ aqueous -1136.7 -82.8

Hydrogen H₂ gas 0[5][6] 130.7[10][11]

Zinc Ion Zn²⁺ aqueous -153.9[4] -112.1[12]

Note: The values for aqueous species (H₂SO₄(aq) and ZnSO₄(aq)) can vary with concentration.

The values presented here are for standard 1 M solutions.

Table 2: Calculated Thermodynamic Profile of the Reaction Zn(s) + H₂SO₄(aq) → ZnSO₄(aq) +

H₂(g)
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Thermodynamic
Quantity

Symbol Calculated Value Units

Standard Enthalpy

Change
ΔH°_rxn -227.4 kJ/mol

Standard Entropy

Change
ΔS°_rxn -13.8 J/mol·K

Standard Gibbs Free

Energy Change
ΔG°_rxn -223.3 kJ/mol

The negative ΔH°_rxn confirms the reaction is exothermic. The negative ΔG°_rxn confirms the

reaction is spontaneous under standard conditions.

Experimental Protocols
This section provides a detailed methodology for the experimental determination of the

enthalpy of reaction using constant-pressure calorimetry.

Determination of Enthalpy Change via Calorimetry
Objective: To measure the heat released (q) during the reaction of zinc with sulfuric acid and to

calculate the experimental enthalpy of reaction (ΔH_rxn).

Materials:

Polystyrene foam cup with a lid (calorimeter)

Digital thermometer (±0.1 °C precision)

Magnetic stirrer and stir bar

50 mL and 100 mL graduated cylinders

Analytical balance (±0.001 g)

Zinc powder or granules
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1.0 M Sulfuric Acid (H₂SO₄) solution

Procedure:

Preparation: Weigh approximately 2.0 g of zinc powder and record the exact mass.

Calorimeter Assembly: Place the magnetic stir bar into the polystyrene cup. Measure 50.0

mL of 1.0 M H₂SO₄ solution and pour it into the calorimeter.

Initial Temperature: Place the lid on the calorimeter, insert the thermometer through the lid

into the solution, and place the setup on the magnetic stirrer. Begin gentle stirring.

Temperature Equilibration: Record the temperature of the H₂SO₄ solution every 30 seconds

for 3 minutes to establish a stable initial temperature (T_initial).

Initiate Reaction: At the 3.5-minute mark, quickly add the pre-weighed zinc powder to the

acid solution and immediately replace the lid.

Data Collection: Continue recording the temperature every 30 seconds, observing a rise in

temperature. Continue until the temperature peaks and then begins to fall, recording for an

additional 3-4 minutes after the maximum temperature (T_final) is reached.

Calculations:

Determine the change in temperature (ΔT = T_final - T_initial).

Calculate the total mass of the solution (mass of H₂SO₄ solution + mass of Zn). Assume

the density of the 1.0 M H₂SO₄ solution is approximately 1.05 g/mL.

Calculate the heat absorbed by the solution (q_solution) using the formula: q_solution = m

× c × ΔT, where 'm' is the total mass of the solution and 'c' is the specific heat capacity of

the solution (assume it is close to that of water, 4.184 J/g·°C).

The heat released by the reaction (q_rxn) is equal in magnitude but opposite in sign to the

heat absorbed by the solution: q_rxn = -q_solution.

Calculate the moles of zinc reacted (the limiting reactant).
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Calculate the experimental enthalpy of reaction per mole of zinc: ΔH_rxn = q_rxn / moles

of Zn.

Visualizations
The following diagrams, created using the DOT language, illustrate key conceptual and

experimental workflows related to the thermodynamics of the zinc-sulfuric acid reaction.

Reactants' Standard Data Products' Standard Data

Thermodynamic Calculations

Final Thermodynamic Profile

Zn(s)
ΔH°f = 0 kJ/mol

S° = 41.6 J/mol·K

Calculate ΔH°_rxn
(Hess's Law)Calculate ΔS°_rxn

H₂SO₄(aq)
ΔH°f = -909.3 kJ/mol

S° = 20.1 J/mol·K

ZnSO₄(aq)
ΔH°f = -1136.7 kJ/mol

S° = -82.8 J/mol·K

H₂(g)
ΔH°f = 0 kJ/mol

S° = 130.7 J/mol·K

ΔH°_rxn = -227.4 kJ/mol
(Exothermic)ΔS°_rxn = -13.8 J/mol·K

Calculate ΔG°_rxn
(Gibbs Equation)

ΔG°_rxn = -223.3 kJ/mol
(Spontaneous)

Click to download full resolution via product page

Caption: Logical workflow for calculating the thermodynamic profile of the reaction.
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Start

1. Weigh Zn(s)
2. Measure 1.0 M H₂SO₄(aq)

3. Assemble Calorimeter
(Cup, Stirrer, Thermometer)

4. Record Initial Temperature (T_initial)

5. Add Zn to Acid
Initiate Reaction

6. Record Temperature vs. Time

7. Determine Max Temperature (T_final)

8. Calculate ΔH_rxn
(q = mcΔT)

End
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Caption: Experimental workflow for constant-pressure calorimetry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b152265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
Zn(s) + H₂SO₄(aq)

Products
ZnSO₄(aq) + H₂(g)

 ΔH°_rxn = ? 

Constituent Elements in Standard State
Zn(s) + H₂(g) + S(s) + 2O₂(g)

 ΣΔH°f(reactants) 
 = -909.3 kJ/mol

 ΣΔH°f(products) 
 = -1136.7 kJ/mol

Click to download full resolution via product page

Caption: Hess's Law cycle for the zinc-sulfuric acid reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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